Cas no 80199-88-8 (1H-PYRAZOLE-4-CARBONITRILE, 1-(HYDROXYMETHYL)-)

• Product Name: 1H-PYRAZOLE-4-CARBONITRILE, 1-(HYDROXYMETHYL)-
• CAS No: 80199-88-8
• MF: C₅H₅N₃O
• MW: 123.112700223923
• CID: 3232804
• PubChem ID: 20205321
• Update Time: 2025-04-21

1H-PYRAZOLE-4-CARBONITRILE, 1-(HYDROXYMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-4-CARBONITRILE, 1-(HYDROXYMETHYL)-
• DTXSID601255272
• 1-(hydroxymethyl)-1H-pyrazole-4-carbonitrile
• SCHEMBL10784441
• 80199-88-8

• Inchi： 1S/C5H5N3O/c6-1-5-2-7-8(3-5)4-9/h2-3,9H,4H2
• InChI Key： QLQJJSBXHFCGAG-UHFFFAOYSA-N
• SMILES： OCN1C=C(C#N)C=N1

Computed Properties

• Exact Mass: 123.043261792Da
• Monoisotopic Mass: 123.043261792Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 61.8Ų